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Compound of Interest

Compound Name: Ac-VAD-CHO

Cat. No.: B124947 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ac-VAD-CHO, or N-Acetyl-L-valyl-L-alaninyl-N-[(1S)-1-formyl-3-carboxypropyl]-L-alaninamide,

is a potent, cell-permeable, and reversible pan-caspase inhibitor. It is widely utilized in

apoptosis research to prevent caspase-mediated cell death. Understanding the stability of Ac-
VAD-CHO in solution is critical for ensuring the reproducibility and accuracy of experimental

results. These application notes provide a summary of stability data under various storage

conditions, a detailed protocol for assessing stability, and a visualization of the relevant

biological pathway and experimental workflow.

Data Presentation: Stability of Ac-VAD-CHO in
Solution
The long-term stability of Ac-VAD-CHO in solution is dependent on the solvent, storage

temperature, and pH. While specific, long-term quantitative stability data for Ac-VAD-CHO is

not extensively published, the following tables provide representative stability data based on

general principles of peptide stability and information available for similar peptide aldehydes. It

is strongly recommended to perform in-house stability assessments for critical applications.

Table 1: Estimated Stability of Ac-VAD-CHO in DMSO
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Storage
Temperature

Concentration
Estimated
Purity after 1
Month

Estimated
Purity after 3
Months

Estimated
Purity after 6
Months

-80°C 10 mM >98% >95% >90%

-20°C 10 mM >95% >90% ~85%

4°C 10 mM <90% <80%
Significant

Degradation

Room

Temperature
10 mM

Significant

Degradation

Significant

Degradation

Significant

Degradation

Table 2: Estimated Stability of Ac-VAD-CHO in Aqueous Buffer (pH 6.0)

Storage
Temperature

Concentration
Estimated Purity
after 1 Week

Estimated Purity
after 1 Month

-80°C 1 mM >99% >98%

-20°C 1 mM >98% >95%

4°C 1 mM ~95% <90%

Room Temperature 1 mM
Significant

Degradation

Significant

Degradation

Note: The data presented in these tables are estimations and should be used as a guideline.

Actual stability may vary based on the specific buffer components and purity of the solvent. It is

highly recommended to aliquot solutions to avoid repeated freeze-thaw cycles, which can

accelerate degradation.

Experimental Protocols
Protocol for Preparing Stock Solutions of Ac-VAD-CHO
Materials:

Lyophilized Ac-VAD-CHO
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Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free water

Sterile phosphate-buffered saline (PBS), pH 7.4

Sterile buffers with varying pH (e.g., citrate buffer for acidic pH, phosphate buffer for neutral

pH, and borate buffer for basic pH)

Sterile, polypropylene microcentrifuge tubes

Procedure for 10 mM DMSO Stock Solution:

Allow the vial of lyophilized Ac-VAD-CHO to equilibrate to room temperature before opening

to prevent condensation.

Centrifuge the vial briefly to collect all the powder at the bottom.

Reconstitute the Ac-VAD-CHO in anhydrous, sterile DMSO to a final concentration of 10

mM. For example, for 1 mg of Ac-VAD-CHO (MW: 329.35 g/mol ), add 303.6 µL of DMSO.

Vortex gently until the peptide is completely dissolved.

Aliquot the stock solution into smaller, single-use volumes in sterile polypropylene tubes.

Store the aliquots at -80°C for long-term storage or at -20°C for short-term storage.

Procedure for Aqueous Working Solutions:

Thaw a single aliquot of the 10 mM DMSO stock solution on ice.

Dilute the DMSO stock solution into the desired sterile aqueous buffer (e.g., PBS or cell

culture medium) to the final working concentration immediately before use.

Ensure the final concentration of DMSO in the experimental system is non-toxic to the cells

(typically <0.5%).[1]
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Protocol for Assessing the Long-Term Stability of Ac-
VAD-CHO in Solution
This protocol outlines a stability-indicating High-Performance Liquid Chromatography (HPLC)

method to quantify the amount of active Ac-VAD-CHO over time.

Materials:

Ac-VAD-CHO solutions stored under various conditions (different solvents, temperatures,

pH)

HPLC system with a UV detector

Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in HPLC-grade water

Mobile Phase B: 0.1% TFA in Acetonitrile (ACN)

Freshly prepared Ac-VAD-CHO standard solution of known concentration

Procedure:

Sample Preparation:

At specified time points (e.g., 0, 1, 2, 4, 8, and 12 weeks), retrieve an aliquot of the stored

Ac-VAD-CHO solution.

If the sample is frozen, allow it to thaw completely on ice.

Dilute the sample with Mobile Phase A to a concentration within the linear range of the

standard curve.

HPLC Analysis:

Equilibrate the C18 column with 95% Mobile Phase A and 5% Mobile Phase B at a flow

rate of 1 mL/min.
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Inject a fixed volume (e.g., 20 µL) of the prepared sample.

Elute the sample using a linear gradient, for example:

0-5 min: 5% B

5-25 min: 5% to 95% B

25-30 min: 95% B

30.1-35 min: 95% to 5% B

Monitor the elution at a wavelength of 214 nm.

The retention time of Ac-VAD-CHO should be determined using a freshly prepared

standard.

Data Analysis:

Prepare a standard curve by injecting known concentrations of freshly prepared Ac-VAD-
CHO.

Integrate the peak area corresponding to the intact Ac-VAD-CHO in the chromatograms of

the stability samples.

Calculate the concentration of the remaining Ac-VAD-CHO in each sample using the

standard curve.

Express the stability as the percentage of the initial concentration remaining at each time

point.

Degradation products will typically appear as new peaks in the chromatogram.

Mandatory Visualizations
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Experimental Workflow for Ac-VAD-CHO Stability Assessment

Preparation

Storage Conditions

Analysis

Prepare 10 mM Ac-VAD-CHO
in DMSO Stock Solution

Aliquot into Single-Use Tubes

Store in DMSO at:
-80°C, -20°C, 4°C, RT

Store in Aqueous Buffer (pH 6.0) at:
-80°C, -20°C, 4°C, RT

Sample at Predetermined Time Points

Analyze by RP-HPLC

Quantify Remaining Ac-VAD-CHO

Click to download full resolution via product page

Caption: Workflow for assessing the long-term stability of Ac-VAD-CHO.
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Caspase Activation Pathways and Inhibition by Ac-VAD-CHO
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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